3-Aminopropyl beta-D-galactopyranoside

• IUPAC Name: (2R,3R,4S,5R,6R)-2-(3-aminopropoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C9H19NO6/c10-2-1-3-15-9-8(14)7(13)6(12)5(4-11)16-9/h5-9,11-14H,1-4,10H2/t5-,6+,7+,8-,9-/m1/s1
• InChI Key: ATNZYMLQVJTLPA-QMGXLNLGSA-N
• Canonical SMILES: C(CN)COC1C(C(C(C(O1)CO)O)O)O
• Isomeric SMILES: C(CN)CO[C@H]1[C@@H]([C@H]([C@H]([C@H](O1)CO)O)O)O
• Molecular Formula: C9H19NO6
• Molecular Weight: 237.25 g/mol

Description

3-Aminopropyl β-D-galactopyranoside is a chemical compound with the molecular formula C9H19NO6. It has an average mass of 237.250 Da and a monoisotopic mass of 237.121231 Da.

Synthesis Analysis

The enzymatic synthesis of 3-aminopropyl-1-O-β-D-galactopyranoside has been reported. The optimal reaction conditions for the transgalactosylation reaction were found to be 100 mM lactose, 500 mM 3-amino-1-propanol, and 24 hours of incubation at 50°C with 6 U/mL of β-galactosidase from Aspergillus oryzae.

Molecular Structure Analysis

The molecular structure of 3-Aminopropyl β-D-galactopyranoside consists of 9 carbon atoms, 19 hydrogen atoms, 1 nitrogen atom, and 6 oxygen atoms. It has 5 defined stereocentres.

Physical And Chemical Properties Analysis

3-Aminopropyl β-D-galactopyranoside has a density of 1.4±0.1 g/cm³, a boiling point of 480.0±45.0 °C at 760 mmHg, and a flash point of 244.1±28.7 °C. It has 7 hydrogen bond acceptors, 6 hydrogen bond donors, and 5 freely rotating bonds.

Scientific Research Applications

Application in Surfactants and Detergents

• Summary of the Application : Alkyl β-d-galactopyranosides, including 3-Aminopropyl beta-D-galactopyranoside, are becoming more attractive for commercial use because of their excellent properties such as high surface activity, excellent biodegradability, and antimicrobial activity. They are low toxicity and readily obtained from renewable resources including sugars and alcohols.
• Methods of Application or Experimental Procedures : A series of alkyl β-d-galactopyranosides were prepared by the trichloroacetimidate method with d-galactose and alcohols with different chain lengths as raw materials.
• Results or Outcomes : Alkyl β-d-galactopyranosides are soluble in water and ethanol, and the solubility decreases with increasing alkyl chain length. They are thermally stable up to 270 °C. Alkyl β-d-galactopyranosides show the distinctive optical texture of a thermotropic liquid crystal smectic A type phase.

Application in Pharmaceutical Testing

• Summary of the Application : “3-Aminopropyl beta-D-galactopyranoside” is used in pharmaceutical testing. It is a custom synthesis of a carbohydrate, which is an oxidative modification of the natural saccharide β-D-galactopyranose. It contains an aminopropyl group attached to the 3 position on the galactose ring.
• Results or Outcomes : “3-Aminopropyl beta-D-galactopyranoside” has been shown to inhibit tumor cell growth in vitro and in vivo by inhibiting DNA synthesis and protein synthesis.

Future Directions

3-Aminopropyl-1-O-β-D-galactopyranoside may be considered as a functionalized galactose moiety more than an efficient Gal-1 inhibitor. It constitutes a promising tool for the generation of glycopolymers and glyconanoparticles with potential applications in the development of biosensors as well as construction blocks in chemical synthesis.